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Compound of Interest

Compound Name:
1-(Dimethoxymethyl)-4-

methoxybenzene

Cat. No.: B1265740 Get Quote

An In-depth Technical Guide to 1-(Dimethoxymethyl)-4-methoxybenzene

This technical guide provides a comprehensive overview of 1-(Dimethoxymethyl)-4-
methoxybenzene, a versatile organic compound utilized by researchers, scientists, and

professionals in drug development. This document details its chemical identity,

physicochemical properties, experimental protocols for its synthesis, and its primary

applications.

Nomenclature and Identification
The compound is systematically named under the International Union of Pure and Applied

Chemistry (IUPAC) guidelines.

IUPAC Name: 1-(dimethoxymethyl)-4-methoxybenzene[1][2][3][4][5]

Synonyms: A variety of synonyms are used in literature and commercial listings to refer to this

compound. The most common of these include:

4-(dimethoxymethyl)anisole[6]

p-anisaldehyde dimethyl acetal[6][7][8]

Anisaldehyde dimethyl acetal[2][9][10]
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4-Methoxybenzaldehyde dimethyl acetal[2][4][9]

p-(Dimethoxymethyl)anisole[2]

α,α,4-Trimethoxytoluene[6][9][10]

Anisic aldehyde dimethyl acetal[2][6][9]

Chemical and Physical Data
The key quantitative properties of 1-(Dimethoxymethyl)-4-methoxybenzene are summarized

in the table below for easy reference and comparison.

Property Value References

Molecular Formula C10H14O3 [1][3][4][6]

Molecular Weight 182.22 g/mol [1][2][6]

CAS Number 2186-92-7 [1][2][3][6]

EINECS Number 218-577-4 [1][2][6][7]

Appearance
Clear colorless to light yellow

liquid
[1][4][6]

Density 1.07 g/mL at 20 °C [6][7][8]

Boiling Point
235 °C at 760 mmHg; 85-87

°C at 0.1 mmHg
[1][6][7]

Flash Point > 110 °C [1]

Refractive Index 1.5035-1.5075 at 20°C [4]

Solubility

Insoluble in water; Soluble in

alcohol and common organic

solvents.

[1][5][7]

Spectral Data:
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Predicted ¹H NMR (500 MHz, CDCl₃): δ 7.36 (d, 2H, J=8.8 Hz), 6.89 (d, 2H, J=8.8 Hz), 5.35

(s, 1H), 3.81 (s, 3H), 3.31 (s, 6H).[8]

Experimental Protocols
The primary synthetic route to 1-(Dimethoxymethyl)-4-methoxybenzene is through the

acetalization of p-anisaldehyde.

Synthesis via Acetalization of p-Anisaldehyde:

Objective: To synthesize 1-(Dimethoxymethyl)-4-methoxybenzene by protecting the

aldehyde group of 4-methoxybenzaldehyde (p-anisaldehyde) as a dimethyl acetal.

Reaction: 4-methoxybenzaldehyde + 2 CH₃OH ⇌ 1-(Dimethoxymethyl)-4-
methoxybenzene + H₂O

Reagents and Materials:

4-methoxybenzaldehyde (p-anisaldehyde)

Methanol (or trimethyl orthoformate as both reactant and water scavenger)

Acid catalyst (e.g., hydrochloric acid, p-toluenesulfonic acid)[1]

Anhydrous solvent (e.g., methanol)

Neutralizing agent (e.g., sodium bicarbonate solution)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

Dissolve 4-methoxybenzaldehyde in an excess of anhydrous methanol.

Add a catalytic amount of a strong acid.

The reaction mixture is typically stirred at ambient temperature.[1] The progress can be

monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).
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Upon completion, the reaction is quenched by the addition of a mild base, such as sodium

bicarbonate solution, to neutralize the acid catalyst.

The product is extracted with a suitable organic solvent (e.g., diethyl ether).

The organic layer is washed with brine and dried over an anhydrous drying agent.

The solvent is removed under reduced pressure.

The crude product can be purified by vacuum distillation to yield pure 1-
(Dimethoxymethyl)-4-methoxybenzene.[1]

Applications in Research and Development
1-(Dimethoxymethyl)-4-methoxybenzene serves as a key intermediate and protecting group

in organic synthesis.

Protecting Group for Aldehydes: The dimethoxymethyl group is a stable acetal that

effectively protects the aldehyde functionality from various reaction conditions, such as those

involving nucleophiles or bases.[1] The aldehyde can be readily regenerated by treatment

with aqueous acid. This application is crucial in multi-step syntheses of complex molecules.

Intermediate in Chemical Synthesis: It is used as a precursor in the synthesis of more

complex molecules, including those with potential pharmaceutical applications.[1][5] For

instance, it is involved in allylation reactions catalyzed by iron(III) chloride.[5]

Fragrance Industry: Due to its pleasant floral and herbal-green aroma, it is utilized as a

fragrance ingredient in perfumes and other scented products.[1][2]

While some derivatives have been investigated in biomedical research, further studies are

required to fully understand their potential therapeutic applications.[1]

Visualizations
The following diagrams illustrate the logical workflow of the primary application of 1-
(Dimethoxymethyl)-4-methoxybenzene in organic synthesis.
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Caption: Workflow for the use of 1-(Dimethoxymethyl)-4-methoxybenzene as a protecting

group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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